Cas no 1335496-78-0 (3-Methyl-5-(1-pyrrolidinyl)Benzenamine)
1335496-78-0 structure
Product Name:3-Methyl-5-(1-pyrrolidinyl)Benzenamine
CAS No:1335496-78-0
MF:C11H16N2
MW:176.258142471313
CID:2113723
Update Time:2023-08-04
3-Methyl-5-(1-pyrrolidinyl)Benzenamine Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-5-(1-pyrrolidinyl)Benzenamine
- 3-methyl-5-(pyrrolidin-1-yl)aniline
- 3-Methyl-5-(1-pyrrolidinyl)Benzenamine
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- Inchi: 1S/C11H16N2/c1-9-6-10(12)8-11(7-9)13-4-2-3-5-13/h6-8H,2-5,12H2,1H3
- InChI Key: LLLYMKXAFMGIPK-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C=C(C)C=2)N)CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 164
- Topological Polar Surface Area: 29.3
3-Methyl-5-(1-pyrrolidinyl)Benzenamine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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